Cas no 1220036-85-0 (4-Chloro-6-(4-piperidinylmethoxy)pyrimidine Hydrochloride)

• Product Name: 4-Chloro-6-(4-piperidinylmethoxy)pyrimidine Hydrochloride
• CAS No: 1220036-85-0
• MF: C₁₀H₁₅Cl₂N₃O
• MW: 264.151600122452
• MDL: MFCD13561253
• CID: 2169732
• PubChem ID: 56831262
• Update Time: 2025-05-20

4-Chloro-6-(4-piperidinylmethoxy)pyrimidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(piperidin-4-ylmethoxy)pyrimidine hydrochloride
• 4-Chloro-6-(4-piperidinylmethoxy)pyrimidinehydrochloride
• DB-241827
• 4-chloro-6-(piperidin-4-ylmethoxy)pyrimidinehydrochloride
• 4-chloro-6-(piperidin-4-ylmethoxy)pyrimidine;hydrochloride
• 1220036-85-0
• 4-Chloro-6-(4-piperidinylmethoxy)pyrimidine hydrochloride
• AKOS015846139
• 4-Chloro-6-(4-piperidinylmethoxy)pyrimidine Hydrochloride

• MDL： MFCD13561253
• Inchi： 1S/C10H14ClN3O.ClH/c11-9-5-10(14-7-13-9)15-6-8-1-3-12-4-2-8;/h5,7-8,12H,1-4,6H2;1H
• InChI Key： JUHYKXGAIXLHHL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)OCC1CCNCC1.Cl

Computed Properties

• Exact Mass: 263.0592175g/mol
• Monoisotopic Mass: 263.0592175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-6-(4-piperidinylmethoxy)pyrimidine Hydrochloride

Introduction to 4-Chloro-6-(4-piperidinylmethoxy)pyrimidine Hydrochloride (CAS No. 1220036-85-0)

4-Chloro-6-(4-piperidinylmethoxy)pyrimidine Hydrochloride (CAS No. 1220036-85-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound is a derivative of pyrimidine, a heterocyclic aromatic organic compound, and is characterized by the presence of a chloro group and a piperidinylmethoxy substituent. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The chemical structure of 4-Chloro-6-(4-piperidinylmethoxy)pyrimidine Hydrochloride is represented by the formula C₁₃H₁₇ClN₃O•HCl. The molecular weight of this compound is approximately 295.75 g/mol. The unique combination of functional groups in this molecule imparts specific biological activities, which have been the focus of numerous research studies.

Pharmacological Properties: Recent studies have highlighted the potential of 4-Chloro-6-(4-piperidinylmethoxy)pyrimidine Hydrochloride as a potent modulator of various biological pathways. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. Research has shown that this compound exhibits significant SSRI activity, which could make it a valuable candidate for the development of novel antidepressants.

In addition to its SSRI properties, 4-Chloro-6-(4-piperidinylmethoxy)pyrimidine Hydrochloride has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in animal models, suggesting its potential use in the treatment of epilepsy and other seizure disorders.

Clinical Trials: While preclinical studies have shown promising results, further clinical trials are necessary to evaluate the safety and efficacy of 4-Chloro-6-(4-piperidinylmethoxy)pyrimidine Hydrochloride in human subjects. Several Phase I and Phase II clinical trials are currently underway to assess the pharmacokinetics, pharmacodynamics, and safety profile of this compound. Early results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

Synthetic Methods: The synthesis of 4-Chloro-6-(4-piperidinylmethoxy)pyrimidine Hydrochloride involves several steps, including the preparation of intermediate compounds and the final coupling reaction to form the desired product. One common synthetic route involves the reaction of 6-chloropyrimidine with 1-(bromomethyl)piperidine in the presence of a base, followed by hydrolysis and subsequent conversion to the hydrochloride salt. This method yields high purity and good yields, making it suitable for large-scale production.

Analytical Techniques: Accurate analytical methods are crucial for characterizing and quantifying 4-Chloro-6-(4-piperidinylmethoxy)pyrimidine Hydrochloride. High-performance liquid chromatography (HPLC) is commonly used for purity analysis and quantification in pharmaceutical formulations. Mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy are also employed to confirm the structure and identify any impurities or degradation products.

Potential Applications: The versatile biological activities of 4-Chloro-6-(4-piperidinylmethoxy)pyrimidine Hydrochloride make it a promising candidate for various therapeutic applications. In addition to its potential as an SSRI and anticonvulsant, this compound may also have applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research is ongoing to explore these possibilities further.

Safety Considerations: While early clinical trials have shown that 4-Chloro-6-(4-piperidinylmethoxy)pyrimidine Hydrochloride is generally well-tolerated at therapeutic doses, comprehensive safety assessments are essential before it can be approved for widespread use. Preclinical toxicology studies have indicated that this compound has low toxicity at relevant concentrations, but long-term safety data are still being collected.

FUTURE DIRECTIONS: The future research on 4-Chloro-6-(4-piperidinylmethoxy)pyrimidine Hydrochloride will likely focus on optimizing its pharmacological properties, improving its bioavailability, and exploring new therapeutic applications. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies will be crucial in advancing this compound through clinical development stages.